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Compound of Interest

Compound Name:
(3-Bromo-2,5-

difluorophenyl)methanol

Cat. No.: B591644 Get Quote

An In-depth Technical Guide on the Safety Data for (3-Bromo-2,5-difluorophenyl)methanol

Disclaimer: This document provides a summary of available safety information for (3-Bromo-
2,5-difluorophenyl)methanol. A complete Safety Data Sheet (SDS) with all quantitative

physical, chemical, and toxicological properties was not publicly available at the time of writing.

The information herein is compiled from an available SDS from a supplier and should be used

for informational purposes by trained professionals.

Chemical Identification
Identifier Value

Chemical Name (3-Bromo-2,5-difluorophenyl)methanol

Synonyms 3-Bromo-2,5-difluorobenzyl alcohol

CAS Number 1159186-56-7

Molecular Formula C₇H₅BrF₂O

Molecular Weight 223.02 g/mol

Structure
(A structural representation would be included

here in a full whitepaper)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b591644?utm_src=pdf-interest
https://www.benchchem.com/product/b591644?utm_src=pdf-body
https://www.benchchem.com/product/b591644?utm_src=pdf-body
https://www.benchchem.com/product/b591644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
Quantitative data for many physical and chemical properties of (3-Bromo-2,5-
difluorophenyl)methanol are not readily available in the public domain. The table below

summarizes the available information. Researchers should determine these properties

experimentally as needed for their specific applications.

Property Value

Appearance White powder

Purity 99%

Boiling Point 254.0 ± 35.0 °C (Predicted)[1]

Melting Point Not available

Density Not available

Solubility Not available

Flash Point Not available

Autoignition Temperature Not available

Hazard Identification and Classification
(3-Bromo-2,5-difluorophenyl)methanol is classified as a hazardous substance. The following

GHS hazard statements apply:

H315: Causes skin irritation.[2] This indicates that direct contact with the skin can cause

inflammation, redness, and discomfort.[2]

H319: Causes serious eye irritation.[2] Contact with the eyes can result in significant

irritation, pain, and potential damage.[2]

H335: May cause respiratory irritation.[2] Inhalation of the dust or vapors may lead to

irritation of the respiratory tract.[2]

Signal Word: Warning
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Toxicological Information
Specific quantitative toxicological data, such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%), for (3-Bromo-2,5-difluorophenyl)methanol are not available. The

primary toxicological concerns are related to its irritant properties on the skin, eyes, and

respiratory system.[2]

Handling, Storage, and Personal Protection
Handling

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[2]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Wash hands thoroughly after handling.[2]

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated place.[1]

Keep away from incompatible materials such as strong oxidizing agents.

First-Aid Measures
The following first-aid measures are recommended in case of exposure:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

(3-Bromo-2,5-difluorophenyl)methanol are not provided in the available safety data sheets.

However, standard methodologies for determining these properties for solid organic

compounds would be applicable. These include:

Melting Point: Determined using a melting point apparatus (e.g., capillary tube method).

Boiling Point: Can be determined for solids via techniques like distillation under reduced

pressure if the compound is stable at elevated temperatures.

Solubility: Assessed by systematically testing the dissolution of a known mass of the

compound in various solvents at a specified temperature.

Density: Can be measured using a pycnometer for solids.

Toxicological Data (LD50/LC50): These values are determined through standardized in vivo

or in vitro toxicological studies following established regulatory guidelines (e.g., OECD
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guidelines).

Hazard Response Workflow
The following diagram illustrates the logical workflow for responding to a potential exposure to

(3-Bromo-2,5-difluorophenyl)methanol, based on the identified hazards.

Workflow for (3-Bromo-2,5-difluorophenyl)methanol Exposure

Exposure Event

Initial Assessment

First-Aid Actions

Follow-up

Potential Exposure to
(3-Bromo-2,5-difluorophenyl)methanol

Identify Route of Exposure

Inhalation:
Move to fresh air.

Seek medical attention if symptoms persist.

 Inhalation 

Skin Contact:
Wash with soap and water for 15 min.

Remove contaminated clothing.
Seek medical attention if irritation persists.

 Skin 

Eye Contact:
Flush with water for 15 min.

Remove contact lenses.
Seek immediate medical attention.

 Eyes 
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Caption: Hazard Response Workflow for (3-Bromo-2,5-difluorophenyl)methanol Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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